Cas no 7469-23-0 (Threonine, N-benzoyl-(6CI,7CI,9CI))

Threonine, N-benzoyl-(6CI,7CI,9CI) structure
7469-23-0 structure
Product Name:Threonine, N-benzoyl-(6CI,7CI,9CI)
CAS No:7469-23-0
MF:C11H13NO4
MW:223.225223302841
CID:568217
PubChem ID:736177
Update Time:2025-04-19

Threonine, N-benzoyl-(6CI,7CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Threonine, N-benzoyl-(6CI,7CI,9CI)
    • N-BENZOYL-DL-THREONINE
    • Benzoyl-DL-threonin
    • Bz-DL-Thr-OH
    • N-Benzoyl-DL-threonine,tech.
    • N-Benzoyl-L-threonine, 99%
    • N-Benzoyl-L-threonine
    • HY-W142105
    • N-Benzoylthreonine
    • trans-2-Benzamido-3-hydroxybutanoic acid
    • 7469-23-0
    • MFCD00198197
    • (2S,3R)-3-HYDROXY-2-(PHENYLFORMAMIDO)BUTANOIC ACID
    • DTXSID701316104
    • AKOS025295045
    • (2S,3R)-2-benzamido-3-hydroxybutanoic acid
    • CS-0201889
    • BenZoyl-DL-Thr-OH (BZ-L-Thr-OH)
    • J-016861
    • SCHEMBL1285967
    • 27696-01-1
    • AS-17694
    • IOQIWWTVXOPYQR-APPZFPTMSA-N
    • Inchi: 1S/C11H13NO4/c1-7(13)9(11(15)16)12-10(14)8-5-3-2-4-6-8/h2-7,9,13H,1H3,(H,12,14)(H,15,16)/t7-,9+/m1/s1
    • InChI Key: IOQIWWTVXOPYQR-APPZFPTMSA-N
    • SMILES: O[C@H](C)[C@@H](C(=O)O)NC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 223.08400
  • Monoisotopic Mass: 223.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.6A^2
  • XLogP3: 0.6

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 515.7±45.0 °C at 760 mmHg
  • Flash Point: 265.7±28.7 °C
  • Refractive Index: 1.573
  • PSA: 86.63000
  • LogP: 0.64130
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

Threonine, N-benzoyl-(6CI,7CI,9CI) Security Information

Threonine, N-benzoyl-(6CI,7CI,9CI) Pricemore >>

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